Cas no 515845-01-9 (2,4-Pentanedione, 1,1,1,3-tetrafluoro-)

• Product name: 2,4-Pentanedione, 1,1,1,3-tetrafluoro-
• CAS No: 515845-01-9
• MF: C₅H₄F₄O₂
• MW: 172.077675819397
• CID: 935580
• PubChem ID: 22151253

2,4-Pentanedione, 1,1,1,3-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,1,1,3-tetrafluoro-
• KYQWFCOSIWFZCC-UHFFFAOYSA-N
• SCHEMBL9770309
• 1,1,1,3-Tetrafluoro-2,4-pentanedione
• MFCD18812339
• 2,4-Pentanedione,1,1,1,3-tetrafluoro-
• tetrafluoroacetylacetone
• 515845-01-9
• 1,1,1,3-TETRAFLUOROPENTANE-2,4-DIONE

• Inchi： InChI=1S/C5H4F4O2/c1-2(10)3(6)4(11)5(7,8)9/h3H,1H3
• InChI Key： KYQWFCOSIWFZCC-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)C(F)(F)F)F

Computed Properties

• Exact Mass: 172.015
• Monoisotopic Mass: 172.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.4